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For researchers, scientists, and professionals in drug development, the precise identification of
chemical substances is paramount. An unambiguous understanding of a compound's identity
ensures reproducibility in experiments, accuracy in data interpretation, and compliance with
regulatory standards. This guide provides an in-depth exploration of the chemical identifiers for
Samarium(lll) sulfate, a compound of growing interest in catalysis, materials science, and
medicine. We will delve into the nuances of its different forms, the significance of various
identifiers, and the practical implications for laboratory work.

Introduction to Samarium(lll) Sulfate: A Versatile
Lanthanide Compound

Samarium(lll) sulfate is an inorganic compound, a salt of the rare earth metal samarium and
sulfuric acid. It is a source of samarium ions and is utilized in a variety of applications. The
hydrated form, Samarium(lll) sulfate octahydrate, is noted for its high solubility in water, which
makes it a valuable precursor in chemical synthesis.[1] Its applications are diverse, ranging
from the production of samarium-based catalysts and luminescent materials to its use in the
medical field as a precursor for the radioisotope samarium-153, which is employed in cancer
therapy.[1][2] The anhydrous form also sees use in applications where the presence of water
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would be detrimental, such as in certain high-temperature syntheses and in the creation of
specialized glass and ceramics.[2][3]

Navigating the Chemical Identity: Anhydrous vs.
Octahydrate Forms

A critical aspect of understanding Samarium(lll) sulfate is recognizing its existence in two
primary forms: the anhydrous salt (Sm2(S0Oa4)3) and the octahydrate (Sm2(S0O4)3-8H20). The
key distinction lies in the presence of water of crystallization in the latter.[4] This difference in
hydration state leads to distinct chemical and physical properties, and consequently, they are
assigned different Chemical Abstracts Service (CAS) numbers for unambiguous identification.

[5]

The presence of water molecules in the crystal lattice of the octahydrate form can influence its
solubility, stability, and reactivity compared to the anhydrous form.[1] For instance, the hydrated
form's ready solubility in aqueous solutions makes it an excellent choice for solution-based
chemistry.[1] Conversely, the anhydrous form is preferred in non-aqueous reactions or when
precise control over water content is crucial. The hygroscopic nature of the anhydrous form, its
tendency to absorb moisture from the atmosphere, necessitates careful handling and storage
to prevent unintended hydration.[6]

Core Chemical Identifiers: A Tabulated Summary

For clarity and ease of reference, the key chemical identifiers for both the anhydrous and
octahydrate forms of Samarium(lll) sulfate are summarized in the table below.
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Samarium(lil)
Sulfate
(Anhydrous)

Samarium(lil)
Sulfate
Octahydrate

Identifier

Significance in
Research &
Development

15123-65-6, 13692-
98-3[3]

CAS Number 13465-58-2[7]

A unique numerical
identifier assigned by
the Chemical
Abstracts Service,
crucial for database
searches and
regulatory
compliance. The
distinct numbers for
the anhydrous and
hydrated forms
prevent ambiguity in
procurement and

experimental records.

disamarium(3+)
trisulfate[3]

disamarium(3+)
IUPAC Name )
trisulfate octahydrate

The systematic name
following the rules of
the International
Union of Pure and
Applied Chemistry,
providing an
unambiguous

chemical description.
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Chemical Formula

Sm2(S0a4)3[3]

Sm2(S0a4)3-8H20[7]

Represents the
elemental composition
of the molecule. The
inclusion of "-8H20" is
critical for
distinguishing the
hydrated form and
calculating the correct
molecular weight for
stoichiometric

measurements.

Molecular Weight

588.91 g/mol [3]

733.03 g/mol [7]

Essential for accurate
molar calculations in
solution preparation
and reaction
stoichiometry. The
significant difference
in molecular weight
between the two
forms underscores the
importance of using

the correct identifier.

PubChem CID

166884

71311263

A unique identifier
from the PubChem
database, a key
resource for chemical
information, linking to
a wealth of data on
properties, safety, and

biological activities.

EC Number

237-211-4[3]

237-211-4

The European
Community number,
used for regulatory
purposes within the
European Union. In

this case, both forms
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BENCHE

share the same EC

number.

INChIl=1S/3H204S.2S
m/c31-

INChl=1S/3H204S.8H
20.2Sm/c31-

The IUPAC
International Chemical
Identifier, a textual

representation of the

InChl 5(2,3)4;;:::/M3(H2,1  molecular structure
5(2,3)4;;/h3(H2,1,2,3, : .
,2,3,4);81H2;;/0;;:5555:  that is machine-
4);;1a;;;2*+3/p-6
2+3/p-6 readable and allows
for precise database
searching.
A hashed version of
the InChl, providing a
InChik LVSITDBROURTQX- SICAFVHZPBSARB- compact and unique
n e
Y UHFFFAOYSA-H UHFFFAOYSA-H identifier for database
indexing and
searching.
The Simplified
Molecular-Input Line-
[0-]S(=0)(=0)[0] 0.0.0.0.0.0.0.0. Entrv Svst i
-1S(=0)(= -] ntry System, a line
[O-]S(=0)(=0)[O-]. : -
[O-]S(=0)(=0)[O-]. notation for describing
SMILES [O-]S(=0)(=0)[O-].

[O-]S(=0)(=0)[O-].
[Sm+3].[Sm+3]

[O-]S(=0)(=0)I[O-].
[Sm+3].[Sm+3]

the structure of
chemical species
using short ASCII

strings.

Visualizing the Interconnectivity of Chemical
Identifiers

To illustrate the relationship between the different forms of Samarium(lll) sulfate and their
primary identifiers, the following diagram is provided.
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Interconnectivity of Samarium(lll) Sulfate Identifiers
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Caption: Relationship between anhydrous and octahydrate forms of Samarium(lll) sulfate and
their key identifiers.

Experimental Protocols and Causality: Choosing the
Right Form

The decision to use either the anhydrous or octahydrate form of Samarium(lll) sulfate is
dictated by the specific requirements of the experimental protocol. Here, we explore the
causality behind these choices.

Protocol: Synthesis of a Samarium-based Catalyst in an
Aqueous Medium
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Objective: To prepare a samarium-doped catalyst for an organic reaction in an aqueous
solvent.

Methodology:

» Reagent Selection: Samarium(lll) sulfate octahydrate (CAS: 13465-58-2) is the reagent of
choice.

o Causality: The octahydrate form is readily soluble in water, ensuring a homogeneous
distribution of samarium ions in the reaction mixture. Using the anhydrous form would first
require a dissolution step, which might be slower and could introduce variability if the
hydration state is not carefully controlled.

» Solution Preparation: A precise amount of Samarium(lll) sulfate octahydrate, calculated
based on its molecular weight of 733.03 g/mol , is dissolved in deionized water to achieve
the desired molar concentration.

o Causality: Accurate weighing and the use of the correct molecular weight are critical for
achieving the target catalyst loading. Using the molecular weight of the anhydrous form
would result in a significantly lower actual concentration of samarium ions.

o Catalyst Formation: The samarium sulfate solution is then added to a suspension of the
catalyst support material (e.g., TiOz2) under controlled pH and temperature to facilitate the
deposition of samarium species onto the support.

» Washing and Drying: The resulting catalyst is washed to remove residual sulfate ions and
then dried under specified conditions.

Protocol: Fabrication of a Samarium-containing Fluoride
Glass

Objective: To synthesize a specialty glass with specific optical properties by incorporating
samarium ions.

Methodology:
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» Reagent Selection: Anhydrous Samarium(lll) sulfate (CAS: 15123-65-6) is the required
starting material.

o Causality: The presence of water in the glass melt can lead to the formation of hydroxyl
groups, which can quench the luminescence of the samarium ions and are detrimental to
the desired optical properties of the fluoride glass. Therefore, an anhydrous precursor is
essential.

e Handling and Storage: The anhydrous Samarium(lll) sulfate is handled in a glove box or a
dry atmosphere to prevent moisture absorption.

o Causality: The hygroscopic nature of the anhydrous salt means it will readily absorb water
from the air. Failure to handle it in a dry environment would lead to the in-situ formation of
the hydrated form, compromising the integrity of the synthesis.

e Melt Synthesis: The anhydrous samarium sulfate is mixed with other anhydrous fluoride
components and melted at high temperatures in a controlled inert atmosphere.

e Cooling and Annealing: The molten glass is then cooled and annealed under a specific
temperature profile to form the final glass product.

Conclusion: The Imperative of Precise Chemical
Identification

In the fields of research, drug development, and materials science, the seemingly subtle
difference between an anhydrous compound and its hydrated form can have profound
implications for experimental outcomes. The case of Samarium(lll) sulfate clearly illustrates
this point. A thorough understanding and correct application of its various chemical identifiers
are not mere academic exercises but are fundamental to ensuring the validity, reproducibility,
and success of scientific endeavors. By carefully selecting the appropriate form of
Samarium(lll) sulfate based on the experimental requirements and by diligently using the
correct identifiers in documentation and procurement, researchers can build a solid foundation
of scientific integrity in their work.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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» To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical
Identifiers of Samarium(lil) Sulfate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084655/docs#a-comprehensive-technical-guide-to-
the-chemical-identifiers-of-samarium-iii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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